Cas no 374073-50-4 (Benzaldehyde, 3,4-dimethoxy-2-(1-methyl-2-propenyl)-)

• Product Name: Benzaldehyde, 3,4-dimethoxy-2-(1-methyl-2-propenyl)-
• CAS No: 374073-50-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1483134
• PubChem ID: 71346695
• Update Time: 2025-04-21

Benzaldehyde, 3,4-dimethoxy-2-(1-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,4-dimethoxy-2-(1-methyl-2-propenyl)-
• 2-but-3-en-2-yl-3,4-dimethoxybenzaldehyde
• DTXSID40772673
• 374073-50-4
• 2-(But-3-en-2-yl)-3,4-dimethoxybenzaldehyde

• Inchi： 1S/C13H16O3/c1-5-9(2)12-10(8-14)6-7-11(15-3)13(12)16-4/h5-9H,1H2,2-4H3
• InChI Key： ACGZBFOCMHBUTC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=O)C=1C(C=C)C)OC

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53